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Compound of Interest

Compound Name: 2-Octenal

Cat. No.: B1238114

An In-depth Technical Guide to (E)-2-Octenal

This technical guide provides a comprehensive overview of (E)-2-Octenal, an unsaturated
aldehyde of interest to researchers, scientists, and drug development professionals. The
document details its chemical properties, synthesis protocols, biological activities, and
analytical methodologies.

Chemical Identification and Properties

(E)-2-Octenal, also known as trans-2-Octenal, is an organic compound characterized by an
eight-carbon chain with a double bond in the trans configuration between the second and third
carbons and a terminal aldehyde group.[1][2] It is a colorless to pale yellow liquid with a distinct
fatty, green, and citrus-like odor.[1][3] This compound is utilized in the flavor and fragrance
industries and serves as an intermediate in organic synthesis.[1][4]

Table 1: Chemical Identifiers for (E)-2-Octenal
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Identifier

Value

CAS Number

2548-87-0[1][2][5]

Molecular Formula

CsH14O[1][2][5]

Molecular Weight 126.20 g/mol [3][5]
IUPAC Name (E)-oct-2-enal[3]

trans-2-Octenal, (E)-Oct-2-enal, trans-2-Octen-
Synonyms

1-al[2][3]
InChl Key LVBXEMGDVWVTGY-VOTSOKGWSA-N[1][2]
SMILES CCcCcc/c=C/C=0[1]

Table 2: Physical and Chemical Properties of (E)-2-Octenal

Property Value

Appearance Colorless to light yellow liquid[1]
Odor Fatty, citrus-like, green-leafy[1][3]
Density 0.846 g/mL at 25 °CJ[6]

Boiling Point 84-86 °C at 19 mmHg[6]

Flash Point 66 °C (150.8 °F) - closed cup[6]

Refractive Index

1.449 - 1.455 at 20 °C[3]

Solubility

Slightly soluble in water; soluble in most fixed
0ils[3]

Vapor Density

>1 (vs air)[6]

Experimental Protocols: Synthesis of 2-Octenal

The synthesis of 2-alkenals like 2-octenal can be achieved through various organic reactions,

most notably the aldol condensation.
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Protocol 1: Base-Catalyzed Aldol Condensation of Hexanal

This protocol describes the self-condensation of an aldehyde to form a 3-hydroxy aldehyde,
which then dehydrates to yield the a,-unsaturated aldehyde.[7]

Materials:

e Hexanal

o Sodium hydroxide (or other suitable base)

» An appropriate solvent (e.g., Dimethylformamide - DMF, Acetonitrile - MeCN, or Ethanol)

e 1 M Hydrochloric acid (HCI)

o Diethyl ether or Ethyl acetate

e Anhydrous sodium sulfate

 Brine (saturated NaCl solution)

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve hexanal in
the chosen solvent.[7]

o Catalyst Addition: Slowly add the base catalyst to the stirred solution.

o Reaction: Stir the mixture vigorously at room temperature. Monitor the reaction's progress
using thin-layer chromatography (TLC) or gas chromatography (GC).[7]

o Workup - Quenching: Once the reaction is complete, neutralize the mixture by adding 1 M
HCI until it reaches a neutral pH.[7]

o Extraction: Transfer the mixture to a separatory funnel and extract the product using an
organic solvent like diethyl ether or ethyl acetate.[7]

e Washing: Wash the collected organic layer sequentially with water and then with brine.[7]
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» Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter the
drying agent, and remove the solvent under reduced pressure using a rotary evaporator to
yield the crude product.[7]

 Purification: The crude 2-octenal can be further purified using distillation under reduced
pressure or column chromatography.

Protocol 2: Copper-Catalyzed Synthesis from an Enol Derivative

This method provides an alternative route for synthesizing (E)-2-Octenal.[4]

Materials:

Enol derivative (1.0 mmol)

e CuPFs(CH3CN)a (0.05 mmol)

o Di-tert-butyl ethylenediamine (0.05 mmol)

e 4-Dimethylaminopyridine (DMAP) (0.20 mmol)
e Dichloromethane (DCM)

* 4A molecular sieves

e 10% NaHSOa4 aqueous solution

e Anhydrous MgSOa

Procedure:

o Reaction Setup: In a nitrogen-filled glove box, add the enol derivative, CuPFs(CH3CN)a, di-
tert-butyl ethylenediamine, and DMAP to a Schlenk tube containing dichloromethane.[4]

« Drying: Add 100 mg of 4A molecular sieves to the mixture. Seal the tube and remove it from
the glove box.[4]
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» Reaction: Replace the nitrogen atmosphere with oxygen at 1 atm pressure. Stir the reaction
mixture at room temperature for 1 hour.[4]

o Workup: Quench the reaction by adding 15 mL of 10% NaHSO4 aqueous solution.[4]
o Extraction: Extract the product with three portions of dichloromethane.[4]

e Drying and Concentration: Dry the combined organic layers with anhydrous MgSOa, filter,
and concentrate under vacuum to obtain the (E)-2-Octenal product.[4]

Biological Activity and Signaling Pathways

(E)-2-Octenal exhibits a range of biological activities. It is known to possess antifungal and
antibacterial properties.[3][8] The antibacterial mechanism is believed to involve a significant
disruption of the lipid portion of the bacterial plasma membrane, allowing the compound to
penetrate the cells.[8]

Furthermore, 2-Octenal is identified as a uremic toxin, which can accumulate in the body due
to poor kidney filtration.[9][10] Chronic exposure to such toxins is linked to renal damage and

cardiovascular disease.[9][10] The proposed mechanism involves the inhibition of the NADPH
oxidase 4 (NOX4) enzyme. This inhibition leads to a cascade of events that can contribute to

the pathophysiology of uremic syndrome.[9][10]
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Proposed Signaling Pathway of 2-Octenal as a Uremic Toxin
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Caption: Proposed signaling pathway of 2-Octenal as a uremic toxin.

Analytical Workflow

The analysis and quantification of 2-Octenal in various matrices, such as biological samples or
food products, often employ chromatographic techniques. Headspace gas chromatography
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(HS-GC) coupled with mass spectrometry (MS) or ion mobility spectrometry (IMS) are powerful
methods for detecting volatile organic compounds like 2-Octenal.[11]

The general workflow for such an analysis is outlined below.

General Analytical Workflow for 2-Octenal

Sample Preparation Detection
(e.g., biological fluid, food matrix) (e.g., MS, IMS)

Click to download full resolution via product page

Caption: A typical experimental workflow for the analysis of 2-Octenal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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